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Cat. No.: B1214116 Get Quote

A Comparative Analysis of Norcocaine Distribution in Different Biological Samples

Norcocaine, an active metabolite of cocaine, serves as a crucial biomarker for identifying

cocaine consumption. Understanding its distribution across various biological matrices is

essential for clinical and forensic toxicology. This guide provides a comparative analysis of

norcocaine levels in blood, urine, saliva, and hair, supported by experimental data and

detailed methodologies.

Quantitative Distribution of Norcocaine
The concentration of norcocaine varies significantly among different biological samples,

reflecting differences in metabolism, deposition, and elimination pathways. The following table

summarizes the quantitative data on norcocaine concentrations found in blood, urine, saliva,

and hair.
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Biological Sample
Norcocaine Concentration
Range

Notes

Blood/Plasma Not Detected - 0.008 mg/kg

Norcocaine is often not

detected in plasma samples of

cocaine users.[1] One study

established a limit of

quantification of 0.008 mg/kg

in whole blood.[2] Another

study using dried blood spots

had a quantification limit of 1

µg/l but did not detect

norcocaine in authentic

samples.[3]

Urine 9 - 2520 ng/mL

A study of 29 emergency

department patients found this

range in the 9 individuals who

tested positive for norcocaine

in their urine.[1]

Saliva Detected (S/P AUC ratio > 1)

Norcocaine has been detected

in saliva, with studies

indicating that its concentration

can be higher than in plasma.

[4]

Hair 0.22 - 3.14 ng/mg

Norcocaine presence in hair is

strongly associated with heavy

cocaine use.[5][6][7]

Concentrations can be

stratified by usage level.[5][6]

[7]

Metabolic Pathway of Cocaine to Norcocaine
Cocaine is primarily metabolized in the liver. One of the minor metabolic pathways is the N-

demethylation of cocaine by cytochrome P450 enzymes (CYP3A4) to form the active
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metabolite, norcocaine.[8] Norcocaine can be further metabolized.

Cocaine NorcocaineN-demethylation (CYP3A4) Further Metabolites

Click to download full resolution via product page

Metabolic pathway of cocaine to norcocaine.

Experimental Protocols for Norcocaine Analysis
The accurate quantification of norcocaine in biological samples requires specific and sensitive

analytical methods. Gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-tandem mass spectrometry (LC-MS/MS) are the most common techniques

employed.

General Experimental Workflow
The general workflow for the analysis of norcocaine in biological samples involves sample

collection, preparation (extraction), chromatographic separation, and mass spectrometric

detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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